Cas no 2680539-69-7 (5,5-difluoro-1H,3H,4H,5H,6H-cyclopentacfuran-1,3-dione)

• Product Name: 5,5-difluoro-1H,3H,4H,5H,6H-cyclopentacfuran-1,3-dione
• CAS No: 2680539-69-7
• MF: C₇H₄F₂O₃
• MW: 174.101669311523
• MDL: MFCD34186536
• CID: 5619194
• PubChem ID: 165943125
• Update Time: 2025-06-08

5,5-difluoro-1H,3H,4H,5H,6H-cyclopentacfuran-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5,5-difluoro-1H,3H,4H,5H,6H-cyclopenta[c]furan-1,3-dione
• 2680539-69-7
• EN300-28309170
• 1H-Cyclopenta[c]furan-1,3(4H)-dione, 5,5-difluoro-5,6-dihydro-
• 5,5-difluoro-1H,3H,4H,5H,6H-cyclopentacfuran-1,3-dione

• MDL： MFCD34186536
• Inchi： 1S/C7H4F2O3/c8-7(9)1-3-4(2-7)6(11)12-5(3)10/h1-2H2
• InChI Key： DSJPYBMKIDODDB-UHFFFAOYSA-N
• SMILES： FC1(CC2C(=O)OC(C=2C1)=O)F

Computed Properties

• Exact Mass: 174.01285031g/mol
• Monoisotopic Mass: 174.01285031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 277.6±40.0 °C(Predicted)

Additional information on 5,5-difluoro-1H,3H,4H,5H,6H-cyclopentacfuran-1,3-dione

Comprehensive Overview of 5,5-difluoro-1H,3H,4H,5H,6H-cyclopentacfuran-1,3-dione (CAS No. 2680539-69-7)

The compound 5,5-difluoro-1H,3H,4H,5H,6H-cyclopentacfuran-1,3-dione (CAS No. 2680539-69-7) is a fluorinated heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a cyclopentacfuran core with two fluorine atoms at the 5-position, makes it a valuable intermediate for synthesizing advanced organic materials and bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, agrochemicals, and specialty polymers due to its stability and reactivity under mild conditions.

One of the most searched questions about this compound revolves around its synthetic routes and reaction mechanisms. Recent studies highlight its role in cascade reactions and click chemistry, which are pivotal in modern organic synthesis. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, making it a candidate for optimizing pharmacokinetic properties in drug design. This aligns with the growing demand for fluorinated building blocks in medicinal chemistry, a trend driven by the success of FDA-approved fluorinated drugs like sofosbuvir and fluoxetine.

From an industrial perspective, 5,5-difluoro-1H,3H,4H,5H,6H-cyclopentacfuran-1,3-dione is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring catalytic methods to reduce waste and energy consumption during its production, addressing the global push for environmentally friendly manufacturing. Its compatibility with flow chemistry systems further enhances its appeal for scalable processes, a topic frequently queried in academic and industrial forums.

Another hot topic is the compound’s potential in material science. Its rigid, fluorinated structure contributes to high thermal stability and low dielectric constants, properties critical for developing next-generation electronic materials and coatings. These attributes are particularly relevant to industries focusing on flexible electronics and energy storage, where search trends reflect a surge in interest for novel fluorinated polymers.

Analytical characterization of CAS No. 2680539-69-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, which are essential for reproducibility in research. Frequently asked questions also touch upon its storage conditions and handling precautions, emphasizing the need for inert atmospheres to prevent degradation.

In summary, 5,5-difluoro-1H,3H,4H,5H,6H-cyclopentacfuran-1,3-dione represents a versatile scaffold with multidisciplinary applications. Its integration into cutting-edge research areas—from drug development to smart materials—underscores its importance in contemporary chemistry. As innovation continues, this compound is poised to play a pivotal role in addressing challenges across scientific and industrial domains.